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Compound of Interest

Compound Name: MB-53

Cat. No.: B1193102 Get Quote

Providing essential safety and logistical information for handling a substance requires precise

identification. Our search for "MB-53" has revealed that this term is not a unique identifier for a

single chemical substance. Instead, "MB-53" is used in various contexts, each referring to a

different entity. Due to this ambiguity, providing a single set of handling, personal protective

equipment (PPE), and disposal instructions would be irresponsible and could compromise

laboratory safety.

To receive accurate and actionable safety information, please provide a more specific identifier

for the substance you are working with, such as a Chemical Abstracts Service (CAS) number, a

full chemical name, or the context of its use (e.g., the supplier or research area).

Our investigation found "MB-53" used to refer to the following:

LITEN® MB 53-200: A grade of high-density polyethylene, which is not classified as a

dangerous substance.[1]

A research chemical: Identified as a dengue and West Nile virus protease inhibitor in

medicinal chemistry studies.[2][3] While its use in research is documented, specific safety

and disposal protocols are not detailed in the available literature.

Document and part numbers: "MB-53" appears as a reference for documents in regulatory

contexts, such as with the European Chemicals Agency (ECHA), and as a part number for

equipment like mounting brackets.[4][5][6][7]
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Technical and error codes: The term is also found in technical manuals and as part of a

software error message.

Without a clear identification of the specific "MB-53" you are handling, we cannot provide the

detailed safety information you require.

Illustrative Template for Chemical Safety and
Handling
To demonstrate the type of information that can be provided once a substance is clearly

identified, we have created a generic template that follows your specified formatting

requirements. Please note that the following information is for illustrative purposes only and

should not be used for handling any specific chemical.

Personal Protective Equipment (PPE) - General
Laboratory Hazard

Protection Type Specification Purpose

Eye Protection
ANSI Z87.1 certified safety

glasses or goggles

Protects eyes from splashes

and aerosols.

Hand Protection

Nitrile or neoprene gloves

(check for chemical

compatibility)

Prevents skin contact with the

substance.

Body Protection Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory
Use in a certified chemical

fume hood

Prevents inhalation of vapors

or dust.

Experimental Protocol: Handling a Hypothetical
Hazardous Substance
1. Preparation:

Ensure a calibrated chemical fume hood is operational.
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Assemble all necessary equipment and reagents.
Don the required PPE as specified in the table above.
Have a spill kit readily accessible.

2. Handling and Operation:

Conduct all manipulations of the substance within the fume hood.
Use appropriate glassware and equipment to avoid spills.
Keep containers sealed when not in use.
Avoid generating dust or aerosols.

3. Disposal Plan:

All contaminated materials (gloves, pipette tips, etc.) must be disposed of in a designated
hazardous waste container.
Liquid waste containing the substance should be collected in a clearly labeled, sealed waste
bottle.
Follow all institutional and local regulations for hazardous waste disposal.

General Laboratory Safety Workflow
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General Laboratory Safety Workflow
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Caption: A diagram illustrating the logical flow of a safe laboratory experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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